![molecular formula C8H11Cl2N3 B1386639 2-Methyl-1H-benzo[d]imidazol-5-amine dihydrochloride CAS No. 23291-87-4](/img/structure/B1386639.png)
2-Methyl-1H-benzo[d]imidazol-5-amine dihydrochloride
Overview
Description
2-Methyl-1H-benzo[d]imidazol-5-amine dihydrochloride is a derivative of imidazole . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . There are different synthetic routes to imidazole and its derivatives . For example, a one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles was achieved in very good yields by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions .Molecular Structure Analysis
The molecular structure of 2-Methyl-1H-benzo[d]imidazol-5-amine dihydrochloride can be represented by the InChI code: 1S/C10H13N3.2ClH/c1-7-12-9-3-2-8(4-5-11)6-10(9)13-7;;/h2-3,6H,4-5,11H2,1H3,(H,12,13);2*1H .Chemical Reactions Analysis
Imidazole and its derivatives show a broad range of chemical reactions . For instance, a ZnCl2-catalyzed [3 + 2] cycloaddition reaction of benzimidates and 2H-azirines provides multisubstituted imidazoles in good yields under mild reaction conditions .Scientific Research Applications
Antimicrobial Research
Benzimidazole derivatives have been explored for their antimicrobial potential. For instance, silver (I) complexes of benzimidazole have shown activity against bacteria like Staphylococcus epidermidis, Staphylococcus aureus, and the fungus Candida albicans . This suggests that “2-Methyl-1H-benzo[d]imidazol-5-amine dihydrochloride” could be investigated for similar antimicrobial properties.
Quorum Sensing Inhibition
The compound’s structure is similar to molecules that have been studied for their ability to disrupt quorum sensing in bacteria, which is a system that regulates gene expression in response to cell density . This application is significant in the development of new strategies to combat bacterial infections, especially in the face of rising antibiotic resistance.
Synthesis of Functional Molecules
Imidazole rings are key components in functional molecules used in various everyday applications. Advances in the synthesis of substituted imidazoles highlight their importance in creating new materials and chemicals with specific desired properties .
Mechanism of Action
Target of Action
Imidazole derivatives are known to interact with a variety of biological targets due to their versatile nature .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes .
Biochemical Pathways
Imidazole derivatives are known to interact with a variety of biochemical pathways, often leading to downstream effects .
Pharmacokinetics
The pharmacokinetics of imidazole derivatives can vary widely depending on their specific chemical structure .
Result of Action
Imidazole derivatives are known to have a variety of effects at the molecular and cellular level .
Action Environment
The action of imidazole derivatives can be influenced by a variety of environmental factors .
properties
IUPAC Name |
2-methyl-3H-benzimidazol-5-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3.2ClH/c1-5-10-7-3-2-6(9)4-8(7)11-5;;/h2-4H,9H2,1H3,(H,10,11);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCDNLMWAMQGHBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)C=C(C=C2)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23291-87-4 | |
Record name | 2-methyl-1H-1,3-benzodiazol-5-amine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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